Cas no 2172153-11-4 (3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidomethyl}-4-methylpentanoic acid)

• Product Name: 3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidomethyl}-4-methylpentanoic acid
• CAS No: 2172153-11-4
• MF: C₂₅H₃₀N₂O₅
• MW: 438.516107082367
• CID: 6258539
• PubChem ID: 165582716
• Update Time: 2025-11-05

3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidomethyl}-4-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidomethyl}-4-methylpentanoic acid
• EN300-1529318
• 3-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]methyl}-4-methylpentanoic acid
• 2172153-11-4

• Inchi： 1S/C25H30N2O5/c1-16(2)17(13-24(29)30)14-27-23(28)11-12-26-25(31)32-15-22-20-9-5-3-7-18(20)19-8-4-6-10-21(19)22/h3-10,16-17,22H,11-15H2,1-2H3,(H,26,31)(H,27,28)(H,29,30)
• InChI Key： CGLRQVSNAPYKQS-UHFFFAOYSA-N
• SMILES： O(C(NCCC(NCC(CC(=O)O)C(C)C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 438.21547206g/mol
• Monoisotopic Mass: 438.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 11
• Complexity: 630
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 105Ų

Additional information on 3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidomethyl}-4-methylpentanoic acid

Recent Advances in the Study of 3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidomethyl}-4-methylpentanoic acid (CAS: 2172153-11-4)

The compound 3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidomethyl}-4-methylpentanoic acid (CAS: 2172153-11-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its fluorenylmethoxycarbonyl (Fmoc) protecting group and branched alkyl chain, serves as a critical intermediate in peptide synthesis and drug development. Recent studies have explored its applications in solid-phase peptide synthesis (SPPS), prodrug design, and targeted drug delivery systems.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the role of this compound in enhancing the stability and bioavailability of peptide-based therapeutics. The Fmoc group, a cornerstone of modern peptide chemistry, facilitates the stepwise assembly of peptides while minimizing side reactions. Researchers demonstrated that the incorporation of 3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidomethyl}-4-methylpentanoic acid into peptide backbones improved resistance to enzymatic degradation, a common challenge in oral peptide delivery.

Further investigations have focused on the compound's utility in prodrug strategies. A team at the University of Cambridge reported in ACS Chemical Biology that derivatives of 2172153-11-4 could be engineered to release active drug moieties in response to specific enzymatic triggers, such as tumor-associated proteases. This approach holds promise for reducing off-target effects in chemotherapy and improving therapeutic indices.

From a synthetic chemistry perspective, advances in the scalable production of 3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidomethyl}-4-methylpentanoic acid have been achieved through optimized protecting group strategies and greener solvent systems. A 2024 Organic Process Research & Development paper detailed a novel continuous-flow synthesis method that reduced waste generation by 40% compared to traditional batch processes, addressing both economic and environmental concerns.

Emerging applications in bioconjugation chemistry have also been reported. The compound's unique structure allows for site-specific modification of biologics, enabling the creation of stable antibody-drug conjugates (ADCs) with precise drug-to-antibody ratios. This capability is particularly valuable in oncology, where ADC therapies are revolutionizing cancer treatment paradigms.

In conclusion, 3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidomethyl}-4-methylpentanoic acid (2172153-11-4) represents a versatile building block with wide-ranging applications in pharmaceutical development. Ongoing research continues to uncover new dimensions of its utility, from fundamental peptide chemistry to cutting-edge therapeutic modalities. The compound's unique chemical properties position it as an important tool in the medicinal chemist's arsenal, with potential impacts across multiple disease areas.